Cas no 13051-18-8 (2,3-Diazabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 2,3-bis(1,1-dimethylethyl) ester)

2,3-Diazabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 2,3-bis(1,1-dimethylethyl) ester structure
13051-18-8 structure
Product Name:2,3-Diazabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 2,3-bis(1,1-dimethylethyl) ester
CAS No:13051-18-8
MF:C15H26N2O4
MW:298.377944469452
CID:212927
PubChem ID:269246
Update Time:2025-04-19

2,3-Diazabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 2,3-bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 2,3-Diazabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 2,3-bis(1,1-dimethylethyl) ester
    • ditert-butyl 2,3-diazabicyclo[2.2.1]heptane-2,3-dicarboxylate
    • 2,3-diaza-bicyclo[2.2.1]heptane-2,3-dicarboxylic acid di-tert butyl ester
    • 2,3-diaza-bicyclo[2.2.1]heptane-2,3-dicarboxylic acid di-tert-butyl ester
    • AC1L6M0X
    • AC1Q5XOW
    • AG-J-68251
    • AR-1I6717
    • CTK4B6770
    • di-tert-butyl 2,3-diazabicyclo[2.2.1]heptane-2,3-dicarboxylate
    • NSC109898
    • 13051-18-8
    • NSC-109898
    • DTXSID10296553
    • Inchi: 1S/C15H26N2O4/c1-14(2,3)20-12(18)16-10-7-8-11(9-10)17(16)13(19)21-15(4,5)6/h10-11H,7-9H2,1-6H3
    • InChI Key: SLXZBEQDMMMGJS-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1C2CCC(C2)N1C(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 298.18938
  • Monoisotopic Mass: 298.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 347°Cat760mmHg
  • Flash Point: 163.7°C
  • Refractive Index: 1.506
  • PSA: 59.08
  • LogP: 3.18610
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